Cas no 438221-91-1 (5-(4-fluorophenoxy)methylfuran-2-carbohydrazide)

• Product Name: 5-(4-fluorophenoxy)methylfuran-2-carbohydrazide
• CAS No: 438221-91-1
• MF: C₁₂H₁₁FN₂O₃
• MW: 250.225746393204
• MDL: MFCD02253909
• CID: 874393
• PubChem ID: 717235
• Update Time: 2026-04-29

5-(4-fluorophenoxy)methylfuran-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylicacid,5-[(4-fluorophenoxy)methyl]-,hydrazide(9CI)
• 5-(4-FLUORO-PHENOXYMETHYL)-FURAN-2-CARBOXYLIC ACID HYDRAZIDE
• 5-[(4-Fluorophenoxy)methyl]-2-furohydrazide
• 5-(4-fluorophenoxy)methylfuran-2-carbohydrazide

• MDL： MFCD02253909
• Inchi： InChI=1S/C12H11FN2O3/c13-8-1-3-9(4-2-8)17-7-10-5-6-11(18-10)12(16)15-14/h1-6H,7,14H2,(H,15,16)
• InChI Key： GXWZULSZOPXBEY-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)OCC2=CC=C(C(=O)NN)O2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(4-fluorophenoxy)methylfuran-2-carbohydrazide

Introduction to 5-(4-fluorophenoxy)methylfuran-2-carbohydrazide (CAS No. 438221-91-1)

5-(4-fluorophenoxy)methylfuran-2-carbohydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 438221-91-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly the combination of a furan ring, a carbohydrazide moiety, and a fluorophenyl group, contribute to its distinctive chemical and pharmacological properties.

The furan-2-carbohydrazide moiety in the molecular structure of 5-(4-fluorophenoxy)methylfuran-2-carbohydrazide is a key pharmacophore that has been extensively investigated for its potential bioactivity. Furan derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the carbohydrazide group further enhances the compound's reactivity, allowing it to participate in various chemical transformations that are relevant to drug development. These structural components make 5-(4-fluorophenoxy)methylfuran-2-carbohydrazide a versatile scaffold for designing novel therapeutic agents.

The 4-fluorophenoxy substituent in the molecule introduces a fluorine atom into the aromatic ring, which is a common strategy in medicinal chemistry to modulate metabolic stability and binding affinity. Fluoroaromatic compounds are widely recognized for their improved pharmacokinetic profiles and enhanced biological activity. The fluorine atom can influence the electronic properties of the aromatic system, leading to changes in the compound's interactions with biological targets. This feature makes 5-(4-fluorophenoxy)methylfuran-2-carbohydrazide an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The structural framework of 5-(4-fluorophenoxy)methylfuran-2-carbohydrazide suggests potential applications in inhibiting enzymes such as kinases and proteases, which are often implicated in various diseases, including cancer and inflammatory disorders. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes, indicating its potential as a lead compound for drug development.

One of the most compelling aspects of 5-(4-fluorophenoxy)methylfuran-2-carbohydrazide is its synthetic accessibility. The presence of well-defined functional groups allows for facile modifications through various chemical reactions, enabling researchers to explore different structural analogs with tailored biological activities. This flexibility is crucial in the drug discovery process, where iterative optimization is often required to improve potency, selectivity, and pharmacokinetic properties. The ability to modify the furan-2-carbohydrazide and 4-fluorophenoxy moieties provides a rich chemical space for designing novel compounds with enhanced therapeutic potential.

Advances in computational chemistry and molecular modeling have further facilitated the study of 5-(4-fluorophenoxy)methylfuran-2-carbohydrazide. These tools allow researchers to predict the binding modes of the compound with target proteins and estimate its pharmacokinetic properties before conducting expensive experimental studies. Such computational approaches have been instrumental in identifying promising candidates for further validation and optimization. By leveraging these technologies, scientists can accelerate the drug discovery process and bring new therapeutic agents to market more efficiently.

The potential applications of 5-(4-fluorophenoxy)methylfuran-2-carbohydrazide extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in synthesizing more complex molecules with specialized functions. For instance, it could be employed in the development of agrochemicals or materials with tailored properties. The versatility of this compound underscores its importance as a building block in synthetic chemistry.

Recent research has also highlighted the importance of green chemistry principles in drug development. The synthesis of 5-(4-fluorophenoxy)methylfuran-2-carbohydrazide can be optimized to minimize waste and reduce environmental impact. By adopting sustainable synthetic routes, researchers can ensure that the production of this compound aligns with global efforts to promote environmental responsibility. This approach not only enhances the economic viability of drug development but also contributes to a more sustainable future.

In conclusion, 5-(4-fluorophenoxy)methylfuran-2-carbohydrazide (CAS No. 438221-91-1) is a fascinating compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its synthetic accessibility and computational tractability, make it an attractive candidate for further exploration. As research continues to uncover new biological activities and applications, this compound is poised to play a crucial role in advancing therapeutic strategies across multiple disease areas.